Cas no 1332531-41-5 (1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone hydrochloride)
1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone hydrochloride
- 1-[3-bromo-6-(prop-2-en-1-yl)-1,2,5,6-tetrahydropyridin-2-yl]propan-2-one hydrochloride
- 1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone hydrochloride
-
- MDL: MFCD13248663
- Inchi: 1S/C11H16BrNO.ClH/c1-3-4-9-5-6-10(12)11(13-9)7-8(2)14;/h3,6,9,11,13H,1,4-5,7H2,2H3;1H
- InChI Key: DDSKDUWPOQRQRT-UHFFFAOYSA-N
- SMILES: BrC1=CCC(CC=C)NC1CC(C)=O.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 260
- Topological Polar Surface Area: 29.1
1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A049545-100mg |
1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone Hydrochloride |
1332531-41-5 | 100mg |
$ 185.00 | 2022-04-03 | ||
| TRC | A049545-250mg |
1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone Hydrochloride |
1332531-41-5 | 250mg |
$ 380.00 | 2022-04-03 | ||
| TRC | A049545-500mg |
1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone Hydrochloride |
1332531-41-5 | 500mg |
$ 600.00 | 2022-04-03 | ||
| Matrix Scientific | 060320-500mg |
1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone hydrochloride |
1332531-41-5 | 500mg |
$315.00 | 2023-09-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1515262-250mg |
1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)propan-2-one hydrochloride |
1332531-41-5 | 98% | 250mg |
¥1612.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1515262-1g |
1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)propan-2-one hydrochloride |
1332531-41-5 | 98% | 1g |
¥3456.00 | 2024-08-09 |
1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone hydrochloride Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
Additional information on 1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone hydrochloride
Introduction to 1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone hydrochloride (CAS No. 1332531-41-5) and Its Applications in Modern Chemical Biology
The compound 1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone hydrochloride, identified by the CAS number 1332531-41-5, represents a significant advancement in the field of chemical biology. This molecule, featuring a complex tetrahydropyridine core and an allyl substituent, has garnered attention due to its versatile structural framework and potential applications in pharmaceutical research and drug development. The presence of a bromine atom at the 3-position of the tetrahydropyridine ring enhances its reactivity, making it a valuable scaffold for further chemical modifications.
Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those derived from tetrahydropyridine structures. These compounds often exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone hydrochloride contributes to its unique pharmacological profile. For instance, the bromine substituent facilitates cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or amino groups to tailor its biological activity.
In the context of drug discovery, the ability to modify such scaffolds efficiently is crucial for optimizing lead compounds. The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is a critical factor for both in vitro and in vivo studies. This solubility advantage allows for more effective formulation and administration in preclinical trials. Moreover, the tetrahydropyridine moiety is known to mimic certain natural product structures, which have been extensively studied for their therapeutic potential.
One of the most compelling aspects of 1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone hydrochloride is its potential as an intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer progression and inflammation. For example, derivatives of this scaffold have shown promise in inhibiting kinases and proteases that are overexpressed in certain tumor types. The bromine atom at position 3 serves as a handle for further functionalization via palladium-catalyzed reactions, allowing chemists to explore a broad spectrum of structural variations.
The allyl group attached to the tetrahydropyridine ring also plays a pivotal role in determining the compound's reactivity and biological activity. Allylic positions are often susceptible to oxidation or reduction reactions, which can be exploited to generate enantiomerically pure compounds or to introduce additional functional groups. This flexibility makes 1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone hydrochloride a versatile building block for medicinal chemists seeking to develop next-generation therapeutics.
Recent advances in computational chemistry have further enhanced the utility of this compound. High-throughput virtual screening (HTVS) combined with molecular docking techniques has enabled researchers to rapidly identify potential binding partners for 1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone hydrochloride within biological targets. These computational methods have been instrumental in predicting drug-like properties and optimizing lead structures before experimental validation. Such approaches not only accelerate the drug discovery process but also reduce the reliance on empirical screening assays.
The synthesis of 1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone hydrochloride itself is an intricate process that requires careful optimization of reaction conditions. Traditional synthetic routes often involve multi-step sequences starting from readily available precursors such as 3-bromopyrrole or allylic alcohols. The use of transition metal catalysts has been particularly effective in facilitating key bond-forming steps while maintaining high yields and selectivity. Advances in green chemistry principles have also influenced modern synthetic strategies by promoting solvent-free reactions or using recyclable catalysts.
In conclusion,1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-ylo acetone hydrochloride (CAS No. 1332531-41-5) stands out as a promising candidate for further exploration in chemical biology and drug development. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists aiming to design novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in shaping future pharmacological interventions.
1332531-41-5 (1-(6-Allyl-3-bromo-1,2,5,6-tetrahydropyridin-2-yl)acetone hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)